2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol

• Molecular Formula: C11H16FNO2
• Molecular Weight: 213.25 g/mol
• IUPAC Name: 2-[(3-fluoro-4-methoxyphenyl)methylamino]propan-1-ol
• InChI: InChI=1S/C11H16FNO2/c1-8(7-14)13-6-9-3-4-11(15-2)10(12)5-9/h3-5,8,13-14H,6-7H2,1-2H3
• InChI Key: XZWJBGKJXSRRPT-UHFFFAOYSA-N
• Canonical SMILES: CC(CO)NCC1=CC(=C(C=C1)OC)F

Description

2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol is a secondary amino alcohol featuring a substituted benzyl group (3-fluoro-4-methoxyphenyl) attached to a propan-1-ol backbone. This compound is structurally characterized by its aryl substituent, where the fluorine atom at the meta-position and the methoxy group at the para-position confer distinct electronic and steric properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol typically involves the reaction of 3-fluoro-4-methoxybenzylamine with an appropriate epoxide or halohydrin under basic conditions. The reaction proceeds through nucleophilic substitution, where the amine group attacks the epoxide or halohydrin, leading to the formation of the desired amino alcohol.

Industrial Production Methods

In an industrial setting, the production of this compound may involve optimized reaction conditions, such as the use of specific catalysts, solvents, and temperature control to maximize yield and purity. The process may also include purification steps like recrystallization or chromatography to ensure the final product meets the required specifications.

Chemical Reactions Analysis

Types of Reactions

2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The fluorine atom on the aromatic ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to replace the fluorine atom.

Major Products Formed

Oxidation: Formation of ketones or aldehydes.

Reduction: Formation of various reduced derivatives.

Substitution: Formation of substituted aromatic compounds with different functional groups.

Scientific Research Applications

2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Utilized in the development of new materials or as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 2-{[(3-Fluoro-4-methoxyphenyl)methyl]amino}propan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Observations :

• Electronic Effects : The 3-fluoro-4-methoxy substitution in the target compound introduces strong electron-withdrawing (F) and electron-donating (OCH₃) groups, creating a polarized aryl ring. This contrasts with the electron-withdrawing 4-Cl and electron-donating 4-CH₃ in analogs, which may alter dipole moments and hydrogen-bonding capacity .
• Synthetic Efficiency : Microwave-assisted synthesis () achieves higher yields (75%) compared to traditional methods, likely due to accelerated reaction kinetics and reduced side reactions .
• Spectral Signatures : The ¹H NMR of 4-Cl and 4-CH₃ analogs shows distinct aromatic proton shifts (δ 7.2–7.4 ppm for Cl; δ 6.9–7.1 ppm for CH₃). For the target compound, the 3-F substituent would likely deshield adjacent protons, while the 4-OCH₃ group would exhibit a characteristic singlet near δ 3.8 ppm .